Cas no 2228668-51-5 (1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine)
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine
- [1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine
- 2228668-51-5
- EN300-1996849
-
- Inchi: 1S/C10H18ClN3/c1-5-14-7-13-9(11)8(14)6-10(2,3)12-4/h7,12H,5-6H2,1-4H3
- InChI Key: GDKWRIQZLTWROK-UHFFFAOYSA-N
- SMILES: ClC1=C(CC(C)(C)NC)N(C=N1)CC
Computed Properties
- Exact Mass: 215.1189253g/mol
- Monoisotopic Mass: 215.1189253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.8Ų
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1996849-0.05g |
[1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine |
2228668-51-5 | 0.05g |
$1549.0 | 2023-09-16 | ||
| Enamine | EN300-1996849-0.1g |
[1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine |
2228668-51-5 | 0.1g |
$1623.0 | 2023-09-16 | ||
| Enamine | EN300-1996849-0.25g |
[1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine |
2228668-51-5 | 0.25g |
$1696.0 | 2023-09-16 | ||
| Enamine | EN300-1996849-0.5g |
[1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine |
2228668-51-5 | 0.5g |
$1770.0 | 2023-09-16 | ||
| Enamine | EN300-1996849-1.0g |
[1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine |
2228668-51-5 | 1g |
$1844.0 | 2023-06-03 | ||
| Enamine | EN300-1996849-2.5g |
[1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine |
2228668-51-5 | 2.5g |
$3611.0 | 2023-09-16 | ||
| Enamine | EN300-1996849-5.0g |
[1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine |
2228668-51-5 | 5g |
$5345.0 | 2023-06-03 | ||
| Enamine | EN300-1996849-10.0g |
[1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine |
2228668-51-5 | 10g |
$7927.0 | 2023-06-03 | ||
| Enamine | EN300-1996849-1g |
[1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine |
2228668-51-5 | 1g |
$1844.0 | 2023-09-16 | ||
| Enamine | EN300-1996849-5g |
[1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine |
2228668-51-5 | 5g |
$5345.0 | 2023-09-16 |
1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine
Professional Introduction to Compound with CAS No. 2228668-51-5 and Product Name: 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine
The compound with the CAS number 2228668-51-5 and the product name 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates a 4-chloro-1-ethyl-1H-imidazol-5-yl moiety, which is a key pharmacophore that contributes to its unique chemical and biological properties.
Recent studies have highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. The imidazol-5-yl group in this compound is particularly noteworthy, as it has been shown to exhibit significant interactions with biological targets, including enzymes and receptors. These interactions are crucial for modulating biological pathways and have been explored in various preclinical studies. The presence of a 4-chloro substituent further enhances the compound's pharmacological profile, making it a promising candidate for further investigation.
The 2-methylpropan-2-yl(methyl)amine component of the compound adds another layer of complexity, contributing to its solubility and bioavailability. This structural feature is essential for ensuring that the compound can be effectively absorbed and utilized by the body. In drug development, optimizing solubility and bioavailability is critical for achieving therapeutic efficacy. The combination of these structural elements makes this compound a versatile tool for researchers exploring new pharmacological targets.
Current research in medicinal chemistry increasingly focuses on designing molecules that can selectively interact with specific biological pathways. The compound under discussion has shown promise in preliminary assays, where it demonstrated inhibitory activity against certain enzymes implicated in various diseases. For instance, studies have indicated that derivatives of this class of compounds may have potential applications in treating inflammatory conditions by modulating cytokine production and signaling pathways.
The synthesis of this compound involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of modern spectroscopic techniques such as NMR and mass spectrometry has been instrumental in characterizing the compound's structure and confirming its identity.
In addition to its pharmacological potential, this compound has also been investigated for its role in chemical biology research. Researchers are exploring its interactions with cellular components, such as proteins and nucleic acids, to understand its mechanism of action at a molecular level. These studies provide valuable insights into how small molecules can influence biological processes, which is crucial for developing targeted therapies.
The development of new drugs is a lengthy and complex process that involves multiple stages, from initial discovery to clinical trials. This compound represents an early stage in drug discovery but has shown encouraging results that warrant further investigation. Future studies will focus on optimizing its pharmacokinetic properties, such as metabolic stability and distribution within the body, to enhance its therapeutic potential.
Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing research like this. By leveraging expertise in synthetic chemistry, pharmacology, and biotechnology, researchers can accelerate the development of novel compounds that address unmet medical needs. The compound with CAS No. 2228668-51-5 exemplifies how interdisciplinary approaches can lead to breakthroughs in drug discovery.
The regulatory landscape for new drug development also plays a critical role in ensuring that compounds like this are safely and effectively brought to market. Compliance with regulatory guidelines is necessary for advancing compounds through clinical trials and obtaining approval for therapeutic use. Researchers must navigate complex regulatory requirements while conducting their studies to ensure that their findings are validated and accepted by regulatory agencies.
In conclusion, the compound with CAS No. 2228668-51-5 and the product name 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties make it a valuable asset in ongoing research efforts aimed at developing new therapeutic agents. As research continues to uncover new applications for this compound, it holds great potential for contributing to advancements in medicine and improving patient outcomes.
2228668-51-5 (1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)